Cas no 1400765-53-8 (1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester
• CAS No: 1400765-53-8
• MF: C₁₂H₂₁FN₂O₃
• MW: 260.305146932602
• CID: 4594192
• PubChem ID: 73977834
• Update Time: 2025-11-07

1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-4-((hydroxyiMino)Methyl)-4-Methylpiperidine-1-carboxylate
• tert-butyl 3-Fluoro-4-((hydroxyimino)methyl)-4-ethylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-fluoro-4-[(E)-hydroxyiminomethyl]-4-methylpiperidine-1-carboxylate
• tert-butyl 3-fluoro-4-[(hydroxyimino)methyl]-4-methylpiperidine-1-carboxylate
• tert-Butyl3-fluoro-4-((hydroxyimino)methyl)-4-methylpiperidine-1-carboxylate
• AS-74673
• CS-W001437
• AKOS037647758
• 1400765-53-8

• MDL： MFCD22421712
• Inchi： 1S/C12H21FN2O3/c1-11(2,3)18-10(16)15-6-5-12(4,8-14-17)9(13)7-15/h8-9,17H,5-7H2,1-4H3
• InChI Key： XOKYQYAOCSZDMU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C=NO)(C)C(F)C1

Computed Properties

• Exact Mass: 260.15362070g/mol
• Monoisotopic Mass: 260.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.1Ų

Additional information on 1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester (CAS No. 1400765-53-8)

The compound 1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester (CAS No. 1400765-53-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core modified with fluoro and hydroxyimino functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block in synthesizing novel bioactive compounds, particularly in the context of targeted therapies and enzyme inhibition.

In recent years, the demand for fluorinated compounds like CAS No. 1400765-53-8 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and sustainable chemistry, where such molecules are leveraged to reduce side effects and improve drug efficacy. The tert-butyl ester moiety in this compound further enhances its solubility, making it a versatile intermediate for high-throughput screening and combinatorial chemistry.

From an industrial perspective, the synthesis of 1-Piperidinecarboxylic acid derivatives is gaining traction as companies seek green chemistry alternatives. Innovations in catalytic fluorination and microwave-assisted synthesis have streamlined the production of such compounds, addressing concerns about environmental impact and cost efficiency. These advancements are frequently discussed in forums and publications focused on organic synthesis optimization and process chemistry.

The compound’s hydroxyimino group also opens avenues for chelation and metal-binding applications, relevant to fields like catalysis and sensor development. Researchers are investigating its potential in designing fluorescent probes or ligands for asymmetric synthesis, topics frequently searched in academic databases. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a hot topic in pharmacokinetics discussions.

For those exploring structure-activity relationships (SAR), CAS No. 1400765-53-8 offers a scaffold to study the effects of fluorine substitution and steric hindrance on biological activity. This is particularly relevant to fragment-based drug design, a trending approach in computational chemistry. Online queries often highlight its utility in medicinal chemistry workflows, where lead optimization and ADMET profiling are critical.

In summary, 1-Piperidinecarboxylic acid, 3-fluoro-4-[(hydroxyimino)methyl]-4-methyl-, 1,1-dimethylethyl ester represents a multifaceted tool for modern research. Its alignment with trends like sustainable synthesis, drug discovery, and material innovation ensures its continued relevance in scientific literature and industrial applications.